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Compound of Interest

Compound Name: 3-Hexadecanone

Cat. No.: B095793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hexadecanone, a long-chain

aliphatic ketone. It details its various synonyms and alternative names, summarizes its key

chemical and physical properties, and presents a detailed analytical workflow for its separation

and analysis. This document is intended to serve as a valuable resource for professionals in

research, chemical synthesis, and drug development who may be working with or investigating

this compound.

Nomenclature and Identification
Accurate identification of chemical compounds is critical in scientific research and

development. 3-Hexadecanone is known by several alternative names and is assigned

specific identifiers by various chemical and regulatory databases. A consolidated list of these

identifiers is provided in the table below for easy reference.
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Identifier Type Value

IUPAC Name hexadecan-3-one

Synonyms Ethyl tridecyl ketone, Ethyl n-tridecyl ketone

CAS Number 18787-64-9

EC Number 242-572-6

PubChem CID 87789

ChEBI ID CHEBI:179365

LIPID MAPS ID LMFA12000188

Molecular Formula C₁₆H₃₂O

Molecular Weight 240.42 g/mol

InChI
InChI=1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-

13-14-15-16(17)4-2/h3-15H2,1-2H3

InChIKey LTMXHUUHBSCKEK-UHFFFAOYSA-N

SMILES CCCCCCCCCCCCCC(=O)CC

Physicochemical Properties
Understanding the physical and chemical properties of 3-Hexadecanone is essential for its

handling, storage, and application in experimental settings.

Property Value

Physical Description White crystalline solid[1]

Melting Point 42-44 °C

Boiling Point 140 °C at 2 mmHg

Solubility Insoluble in water. Soluble in organic solvents.

Kovats Retention Index
Standard non-polar: 1777, 1778; Semi-standard

non-polar: 1803[1]
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Experimental Protocol: Separation by High-
Performance Liquid Chromatography (HPLC)
The following section details an experimental protocol for the separation and analysis of 3-
Hexadecanone using reverse-phase high-performance liquid chromatography (RP-HPLC).

This method is suitable for purity assessment and quantification.[2]

Materials and Instrumentation
Column: Newcrom R1 HPLC column

Mobile Phase:

Solvent A: Water

Solvent B: Acetonitrile (MeCN)

Acid Modifier: Phosphoric acid (for standard applications) or Formic acid (for Mass

Spectrometry compatible applications)

Instrumentation: A standard HPLC system equipped with a UV detector.

Chromatographic Conditions
Mode: Reverse Phase (RP)

Mobile Phase Composition: A suitable gradient of Acetonitrile and Water. The exact gradient

will depend on the specific separation requirements and should be optimized in the

laboratory.

Flow Rate: To be optimized based on column dimensions and particle size.

Detection: UV detection at an appropriate wavelength for ketones (typically in the range of

200-220 nm).

Column Temperature: Ambient or controlled as required for reproducibility.

Sample Preparation
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Accurately weigh a known amount of the 3-Hexadecanone sample.

Dissolve the sample in a suitable organic solvent, such as Acetonitrile or Methanol, to a

known concentration.

Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter to remove any

particulate matter before injection into the HPLC system.

Analytical Procedure
Equilibrate the HPLC column with the initial mobile phase composition for a sufficient amount

of time to ensure a stable baseline.

Inject a known volume of the prepared sample onto the column.

Run the HPLC method with the defined gradient and detection parameters.

Record the chromatogram and integrate the peak corresponding to 3-Hexadecanone.

For quantitative analysis, a calibration curve should be prepared using standards of known

concentration.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of 3-
Hexadecanone, from sample preparation to data analysis.
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Caption: Workflow for the HPLC analysis of 3-Hexadecanone.
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Biological Context and Signaling Pathways
Currently, there is limited specific information available in the public domain directly implicating

3-Hexadecanone in defined signaling pathways. It has been identified as a component in the

plant Cochlospermum tinctorium.[1] While many long-chain ketones and related lipids are

known to play roles in cellular signaling, energy storage, and membrane structure, the precise

biological function and pathway involvement of 3-Hexadecanone remain an area for further

investigation.

Researchers interested in the potential biological activity of 3-Hexadecanone could explore its

effects on pathways commonly modulated by lipids, such as those involved in inflammation,

metabolic regulation, or cellular proliferation.

Conclusion
This technical guide has provided a detailed summary of the nomenclature, physicochemical

properties, and a standard analytical method for 3-Hexadecanone. The provided information

aims to support researchers and scientists in their work with this compound. Future research is

warranted to elucidate the potential biological roles and signaling pathway interactions of 3-
Hexadecanone, which may open new avenues for its application in drug development and

other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

